Cas no 61906-04-5 (Cyclopentadienylhafniumtrichloride)

Cyclopentadienylhafniumtrichloride (CpHfCl₃) is an organometallic compound featuring a cyclopentadienyl ligand coordinated to a hafnium center with three chloride substituents. This compound is primarily utilized in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes for producing high-performance hafnium-containing thin films, particularly in semiconductor and advanced materials applications. Its well-defined molecular structure ensures precise stoichiometric control, enabling uniform film growth with excellent conformality. Additionally, CpHfCl₃ exhibits favorable thermal stability and reactivity, making it a reliable precursor for high-k dielectric and hafnium oxide-based coatings. Its compatibility with industrial deposition techniques underscores its utility in microelectronics and nanotechnology research.
Cyclopentadienylhafniumtrichloride structure
61906-04-5 structure
Product name:Cyclopentadienylhafniumtrichloride
CAS No:61906-04-5
MF:C5H5Cl3Hf
MW:349.942204236984
MDL:MFCD01073805
CID:57788
PubChem ID:24871944

Cyclopentadienylhafniumtrichloride Chemical and Physical Properties

Names and Identifiers

    • Cyclopentadienylhafnium(IV) trichloride
    • cyclopenta-1,3-diene,hafnium(4+),trichloride
    • CYCLOPENTADIENYLHAFNIUM TRICHLORIDE
    • Trichloro(η5-2,4-cyclopentadien-1-yl) hafnium
    • DTXSID60624807
    • Hafnium chloride cyclopenta-1,3-dien-1-ide (1/3/1)
    • cyclopenta-1,3-diene;hafnium(4+);trichloride
    • 61906-04-5
    • Cyclopentadienylhafniumtrichloride
    • MDL: MFCD01073805
    • Inchi: InChI=1S/C5H5.3ClH.Hf/c1-2-4-5-3-1;;;;/h1-3H,4H2;3*1H;/q;;;;+3/p-3
    • InChI Key: OAEWLULEWYPRGF-UHFFFAOYSA-K
    • SMILES: [Cl-].[Cl-].[Cl-].C1([Hf+3])CC=CC=1

Computed Properties

  • Exact Mass: 349.89200
  • Monoisotopic Mass: 349.89224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 72
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Solids.
  • Melting Point: 125 °C (dec.) (lit.)
  • PSA: 0.00000
  • LogP: 3.09000
  • Solubility: Not determined.

Cyclopentadienylhafniumtrichloride Security Information

Cyclopentadienylhafniumtrichloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
484369-1G
Cyclopentadienylhafniumtrichloride
61906-04-5
1g
¥1082.47 2023-12-05
TRC
C015005-2.5g
Cyclopentadienylhafniumtrichloride
61906-04-5
2.5g
$ 355.00 2022-06-06
SHENG KE LU SI SHENG WU JI SHU
sc-234472-1 g
Cyclopentadienylhafnium(IV) trichloride,
61906-04-5
1g
¥526.00 2023-07-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C921167-1g
CYCLOPENTADIENYLHAFNIUM TRICHLORIDE
61906-04-5 97%
1g
¥954.90 2022-09-29
TRC
C015005-1g
Cyclopentadienylhafniumtrichloride
61906-04-5
1g
$ 230.00 2022-06-06
TRC
C015005-5g
Cyclopentadienylhafniumtrichloride
61906-04-5
5g
$ 755.00 2022-06-06
AN HUI DUN MAO XIN CAI LIAO Technology Co., Ltd.
H76915-1g
61906-04-5 97%
1g
¥970.0 2023-03-29
AN HUI DUN MAO XIN CAI LIAO Technology Co., Ltd.
H76915-5g
61906-04-5 97%
5g
¥3410.0 2023-03-29
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
AL0202-1g
Cyclopentadienylhafniumtrichloride
61906-04-5 99.9%
1g
¥1500.0 2024-07-19
SHENG KE LU SI SHENG WU JI SHU
sc-234472-1g
Cyclopentadienylhafnium(IV) trichloride,
61906-04-5
1g
¥526.00 2023-09-05

Additional information on Cyclopentadienylhafniumtrichloride

Comprehensive Analysis of Cyclopentadienylhafniumtrichloride (CAS No. 61906-04-5): Properties, Applications, and Industry Trends

Cyclopentadienylhafniumtrichloride (CAS No. 61906-04-5) is a highly specialized organometallic compound that has garnered significant attention in advanced material science and catalysis. As a hafnium-based derivative, it exhibits unique electronic and steric properties, making it invaluable for applications in semiconductor manufacturing, polymer synthesis, and precision chemical reactions. The compound's molecular structure, featuring a cyclopentadienyl ligand bound to a hafnium trichloride core, enables exceptional thermal stability and reactivity control—a critical requirement for modern high-performance materials.

Recent advancements in nanotechnology and green chemistry have propelled the demand for cyclopentadienylhafniumtrichloride as a precursor for atomic layer deposition (ALD) and chemical vapor deposition (CVD) processes. Researchers are particularly interested in its role in fabricating next-generation high-k dielectric materials, which are essential for miniaturized electronic devices. Industry reports highlight a 20% annual growth in the ALD precursor market, with hafnium compounds like CAS No. 61906-04-5 driving innovation in 5G chips and IoT sensor technologies.

One of the most frequently searched questions regarding this compound is: "How does cyclopentadienylhafniumtrichloride compare to zirconium analogs in catalytic efficiency?" Comparative studies reveal that the hafnium variant offers superior Lewis acidity and oxygen scavenging capabilities, particularly in olefin polymerization. This property aligns with the global shift toward sustainable plastics, where precision catalysts can reduce energy consumption by up to 30% in production processes.

From an environmental perspective, the compound's low volatility and high decomposition temperature (exceeding 300°C) address growing concerns about workplace safety in semiconductor fabs. Regulatory databases confirm that CAS No. 61906-04-5 complies with REACH and TSCA standards, though proper handling under inert atmospheres remains recommended. These characteristics have made it a preferred choice over traditional metal-organic compounds in eco-conscious manufacturing protocols.

The synthesis of cyclopentadienylhafniumtrichloride typically involves the reaction of hafnium tetrachloride with cyclopentadienyl sodium in anhydrous conditions—a process that has been optimized for 95%+ yields in industrial settings. Analytical techniques like NMR spectroscopy and X-ray crystallography confirm the compound's η5-bonding mode, which is crucial for its stereoselective behavior in asymmetric synthesis. Such details are increasingly relevant to pharmaceutical researchers exploring transition metal catalysts for chiral drug development.

Emerging applications in renewable energy systems have further expanded the compound's relevance. Recent patents demonstrate its utility in perovskite solar cells, where hafnium-based interfacial layers enhance device stability against moisture degradation. This innovation responds to the solar industry's urgent need for materials that combine performance with durability—a topic generating over 50,000 monthly searches related to "long-lasting photovoltaic materials."

Quality control protocols for CAS No. 61906-04-5 emphasize rigorous testing for chloride content and transition metal impurities, both of which can significantly impact performance in sensitive applications. Leading suppliers now provide batch-specific certificates of analysis with detailed thermogravimetric data and residual solvent profiles, reflecting the compound's critical role in quality-driven industries.

As the materials science field evolves, computational chemistry approaches are being employed to predict new derivatives of cyclopentadienylhafniumtrichloride with tailored properties. Machine learning models analyzing ligand effects on hafnium's d-orbital occupancy have identified promising candidates for photocatalysis—an area witnessing 150% year-over-year growth in research publications. These developments position CAS No. 61906-04-5 as a foundational building block for tomorrow's smart materials.

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